Cas no 14098-41-0 (Dibenzo-21-crown 7-ether)

• Product name: Dibenzo-21-crown 7-ether
• CAS No: 14098-41-0
• MF: C₂₂H₂₈O₇
• MW: 404.4535
• MDL: MFCD00068646
• CID: 94407
• PubChem ID: 87569256

Dibenzo-21-crown 7-ether Chemical and Physical Properties

Names and Identifiers

• Dibenzo-21-crown 7-Ether
• [2,5]-DIBENZO-21-CROWN-7
• [3,4]-Dibenzo-21-crown-7
• Dibenzo-21-crown-7
• Dibenzo[b,k]-1,4,7,10,13,16,19-heptaoxacycloheneicosane
• 6,7,10,12,13,15,16,23,24-DECAHYDRODIBENZO[B,H][1,4,7,10,13,16,19]HEPTAOXACYCLOHENEICOSIN
• 6,7,9,10,12,13,20,21,23,24-DECAHYDRODIBENZO[B,K][1,4,7,10,13,16,19]HEPTAOXACYCLO HENEICOSIN
• 3,4-DIBENZO-21-CROWN-7 98%
• [3,4]-Dibenzo-21-crown-7,98%
• JKCQOMAQPUYHPL-UHFFFAOYSA-N
• ST50826333
• D2878
• Z56757648
• 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
• SCHEMBL676131
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.09,14]nonacosa-1(29),9,11,13,25,27-hexaene
• Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosa-2,11-diene
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.0^{9,14]nonacosa-1(29),9,11,13,25,27-hexaene
• 14098-41-0
• Dibenzo-21-crown-7, 97%
• 4-CHLOROINDOLE-3-CARBOXYLICACID
• 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine #
• DTXSID30342925
• J-007439
• AB01099894-03
• SY052448
• 2,3,14,15-Dibenzo-1,4,7,10,13,16,19-heptaoxacycloheneicosa-2,14-diene
• CS-0270485
• MFCD00068646
• Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin, 6,7,9,10,12,13,20,21,23,24-decahydro-
• AKOS001025168
• NCGC00321262-01
• FT-0637010
• Dibenzo(b,k)(1,4,7,10,13,16,19)heptaoxacyclohenicosa-2,11-diene
• DTXCID20294005
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.0?,(1)?]nonacosa-1(25),9,11,13,26,28-hexaene
• Dibenzo-21-crown 7-ether

• MDL： MFCD00068646
• Inchi： 1S/C22H28O7/c1-3-7-21-19(5-1)26-15-11-23-9-10-24-12-16-27-20-6-2-4-8-22(20)29-18-14-25-13-17-28-21/h1-8H,9-18H2
• InChI Key： JKCQOMAQPUYHPL-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 404.18400
• Monoisotopic Mass: 404.183503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Not determined
• Density: 1.1710 (rough estimate)
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 486.07°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.6380 (estimate)
• PSA: 64.61000
• LogP: 2.96540
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Solubility: Not determined

Dibenzo-21-crown 7-ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Dibenzo-21-crown 7-ether

Dibenzo-21-Crown 7-Ether: A Comprehensive Overview

Dibenzo-21-crown 7-ether, also known by its CAS number 14098-41-0, is a highly specialized macrocyclic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceuticals. This compound belongs to the family of crown ethers, which are cyclic polyethers characterized by their ability to form stable complexes with cations. The dibenzo moiety in its structure introduces unique electronic and steric properties, making it a versatile tool in various applications.

The synthesis of dibenzo-21-crown 7-ether typically involves a two-step process: the formation of the macrocycle through a ring-closing reaction and subsequent functionalization to introduce the dibenzo groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of green chemistry principles to synthesize this compound, aligning with global sustainability goals.

One of the most notable applications of dibenzo-21-crown 7-ether is in ion recognition and separation. Its ability to selectively bind specific cations, such as potassium ions (K+), has made it invaluable in analytical chemistry. For instance, studies have demonstrated its effectiveness in extracting rare earth elements from complex matrices, a critical need in the mining and recycling industries. The compound's selectivity is attributed to its rigid structure and the precise spatial arrangement of its oxygen atoms, which create a favorable environment for cation coordination.

In the realm of materials science, dibenzo-21-crown 7-ether has been integrated into polymer matrices to create ion-selective membranes. These membranes are used in desalination processes, where they efficiently separate ions based on size and charge. Recent research has focused on enhancing the mechanical stability and thermal resistance of these materials, making them suitable for industrial-scale applications.

The pharmaceutical industry has also benefited from the unique properties of dibenzo-21-crown 7-ether. It has been employed as a drug delivery agent due to its ability to encapsulate hydrophobic drugs within its hydrophobic cavity. This property enhances drug solubility and bioavailability, addressing common challenges in drug formulation. Additionally, studies have explored its potential as a targeting ligand in nanomedicine, where it can guide therapeutic agents to specific sites within the body.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of dibenzo-21-crown 7-ether. Advanced simulations have revealed how subtle changes in its structure can influence its binding affinity for different cations. This knowledge is being leveraged to design next-generation crown ethers with tailored properties for specific applications.

In conclusion, dibenzo-21-crown 7-ether (CAS No: 14098-41-0) stands as a testament to the ingenuity of modern chemistry. Its versatile applications span across multiple disciplines, driven by continuous advancements in synthesis techniques and computational modeling. As research progresses, this compound is poised to play an even greater role in addressing global challenges in energy, health, and environmental sustainability.